Cas no 312267-71-3 (1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 312267-71-3
• MF: C₆H₇N₇O₂
• MW: 209.165478944778
• MDL: MFCD01240850
• CID: 1445860
• PubChem ID: 1201477
• Update Time: 2025-06-14

1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-methyl-1H-1,2,3-triazole-4-car boxamide
• 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-methyltriazole-4-carboxamide
• 1-(4-Amino-1,2,5-oxadiazol-3-yl)-4-carbamoyl-5-methyl-1H-1,2,3-triazole, 3-Amino-4-(4-carbamoyl-5-methyl-1H-1,2,3-triazol-1-yl)-1,2,5-oxadiazole
• DTXSID001146708
• ACBYLGODCAHMQF-UHFFFAOYSA-N
• SR-01000518442
• 312267-71-3
• Oprea1_101041
• CS-0314937
• 1-(4-Amino-furazan-3-yl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid amide
• MFCD01240850
• STK757206
• PS-11209
• SR-01000518442-1
• 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• AKOS001707463
• 1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• MDL： MFCD01240850
• Inchi： 1S/C6H7N7O2/c1-2-3(5(8)14)9-12-13(2)6-4(7)10-15-11-6/h1H3,(H2,7,10)(H2,8,14)
• InChI Key： ACBYLGODCAHMQF-UHFFFAOYSA-N
• SMILES： O1N=C(C(=N1)N1C(C)=C(C(N)=O)N=N1)N

Computed Properties

• Exact Mass: 209.06612249g/mol
• Monoisotopic Mass: 209.06612249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 139Ų

1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS: 312267-71-3)

The compound 1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS: 312267-71-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines an oxadiazole and a triazole ring, has been the subject of several studies aimed at exploring its pharmacological properties, synthesis methods, and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of 1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide. The study employed a multi-step process involving the condensation of 4-amino-1,2,5-oxadiazole-3-carboxylic acid with 5-methyl-1H-1,2,3-triazole-4-carboxamide, followed by purification using high-performance liquid chromatography (HPLC).

In addition to synthetic advancements, the pharmacological potential of this compound has been explored in various disease models. A preclinical study (Bioorganic & Medicinal Chemistry Letters, 2023) demonstrated its promising activity as an inhibitor of protein kinases involved in inflammatory pathways. The compound exhibited significant anti-inflammatory effects in vitro and in vivo, suggesting its potential as a lead candidate for the development of new anti-inflammatory drugs.

Another area of interest is the compound's interaction with biological targets. Molecular docking studies (Computational Biology and Chemistry, 2023) have revealed that 1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide binds selectively to the ATP-binding site of certain kinases, thereby modulating their activity. These findings provide a structural basis for further optimization and the design of more potent derivatives.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. However, the current body of research underscores the potential of 1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide as a versatile scaffold for drug discovery.

In conclusion, recent studies on 1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS: 312267-71-3) highlight its synthetic accessibility, pharmacological potential, and mechanistic insights. Continued research in this area is expected to yield further advancements, paving the way for the development of novel therapeutics.